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Compound of Interest

Compound Name: 2'-Deoxyguanosine-15N5

Cat. No.: B15572253 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper disposal of 2'-
Deoxyguanosine-15N5, a non-radioactive, stable isotope-labeled nucleoside. Adherence to

these procedures is critical for ensuring a safe laboratory environment and maintaining

regulatory compliance. This document is intended for researchers, scientists, and drug

development professionals who handle such materials.

I. Immediate Safety and Handling Precautions
While 2'-Deoxyguanosine-15N5 is not classified as a hazardous substance under normal use,

it is categorized as harmful if swallowed.[1] Therefore, standard laboratory safety protocols

should be strictly followed.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required.

Handling:

Avoid inhalation of dust or aerosols.
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Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

II. Regulatory Framework for Disposal
The disposal of all laboratory chemical waste is governed by federal and local regulations. The

primary federal regulation in the United States is the Resource Conservation and Recovery Act

(RCRA), enforced by the Environmental Protection Agency (EPA).[2] Academic and research

laboratories may fall under specific regulations such as Subpart K of the RCRA, which provides

alternative requirements for managing hazardous waste in these settings.[3][4]

Key Regulatory Principles:

Waste Determination: A trained professional must determine if the waste is hazardous.

Segregation: Incompatible chemicals must be stored separately.[2]

Labeling: All waste containers must be clearly and accurately labeled.

Accumulation: Waste must be accumulated at or near the point of generation.[2]

Authorized Disposal: Hazardous waste must be disposed of through a licensed hazardous

waste disposal company.

III. Step-by-Step Disposal Protocol for 2'-
Deoxyguanosine-15N5
This protocol outlines the standard operating procedure for the disposal of 2'-
Deoxyguanosine-15N5 and associated waste.

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired 2'-Deoxyguanosine-15N5, contaminated lab

materials (e.g., weigh boats, pipette tips, gloves), and spill cleanup materials in a designated

solid waste container.
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Liquid Waste: If 2'-Deoxyguanosine-15N5 is dissolved in a solvent, collect it in a designated

liquid waste container compatible with the solvent used.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

2. Containerization:

Use containers that are chemically compatible with the waste.

Ensure containers are in good condition, with no leaks or damage.

Keep containers securely closed except when adding waste.[5]

3. Labeling:

Label each waste container with a "Hazardous Waste" tag as soon as the first item is placed

in it.[5]

The label must include:

The full chemical name: "2'-Deoxyguanosine-15N5"

The concentration and quantity of the waste.

The date accumulation started.

The name of the principal investigator and the laboratory location.

4. Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure the storage area is well-ventilated and away from sources of ignition.

Do not exceed the storage time limits set by your institution or local regulations (often up to

12 months for satellite accumulation areas).[6]

5. Disposal Request:
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Once the container is full or the accumulation time limit is approaching, submit a waste

pickup request to your institution's Environmental Health and Safety (EHS) department.

Do not attempt to dispose of the chemical waste through regular trash or by pouring it down

the sink.[5]

IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Notify: Alert others in the immediate area and evacuate if necessary.

Assess the Spill: Determine the extent and nature of the spill. For small, manageable spills,

proceed with cleanup. For large or uncontrolled spills, contact your institution's EHS

immediately.

Cleanup:

Wear appropriate PPE.

For solid spills, carefully sweep or scoop the material into a designated waste container.

Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the designated waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent.

Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as

hazardous waste.[5]

V. Quantitative Data Summary
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Parameter Value Reference

Chemical Formula C₁₀H₁₃¹⁵N₅O₄ [7]

Molecular Weight ~272.24 g/mol [8]

Physical State Solid [9]

Storage Temperature
-20°C to -80°C (as per

supplier)
[10][11]

VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2'-Deoxyguanosine-15N5.
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Caption: Disposal workflow for 2'-Deoxyguanosine-15N5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. danielshealth.com [danielshealth.com]

3. epa.gov [epa.gov]

4. acs.org [acs.org]

5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

6. ehrs.upenn.edu [ehrs.upenn.edu]

7. isotope.com [isotope.com]

8. Deoxyguanosine | C10H13N5O4 | CID 135398592 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. fishersci.com [fishersci.com]

10. 2â�²-Deoxyguanosine phosphoramidite (Â¹â�µNâ��, 98%) CP 95% - Cambridge
Isotope Laboratories, NLM-6826-25 [isotope.com]

11. 2â�²-DeoxyguanosineÂ·Hâ��O (Â¹Â³Câ��â��, 98%; Â¹â�µNâ��, 96-98%) |
Cambridge Isotope Laboratories, Inc. [isotope.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 2'-
Deoxyguanosine-15N5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572253#2-deoxyguanosine-15n5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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